Cas no 10491-78-8 (1,5,9-Triazacyclododecane-2,6,10-trione)

1,5,9-Triazacyclododecane-2,6,10-trione structure
10491-78-8 structure
Product Name:1,5,9-Triazacyclododecane-2,6,10-trione
CAS No:10491-78-8
MF:C9H15N3O3
MW:213.233701944351
CID:2657119
Update Time:2023-08-06

1,5,9-Triazacyclododecane-2,6,10-trione Chemical and Physical Properties

Names and Identifiers

    • 1,5,9-Triazacyclododecane-2,6,10-trione
    • Cyclo(betaAla-betaAla-betaAla-)
    • Inchi: 1S/C9H15N3O3/c13-7-1-4-10-8(14)3-6-12-9(15)2-5-11-7/h1-6H2,(H,10,14)(H,11,13)(H,12,15)
    • InChI Key: WENOSTKXLDUSML-UHFFFAOYSA-N
    • SMILES: O=C1CCNC(CCNC(CCN1)=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 223
  • Topological Polar Surface Area: 87.3
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